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Unraveling the Stereospecificity of Enterobactin
Transport: A Comparative Guide
A deep dive into how bacterial transport proteins exhibit a remarkable degree of

stereoselectivity in recognizing and internalizing the crucial iron-scavenging molecule,

enterobactin.

In the perpetual quest for survival, pathogenic bacteria have evolved sophisticated machinery

to acquire essential nutrients from their hosts. One of the most critical is iron, a metal vital for

numerous cellular processes but scarcely available. Gram-negative bacteria, such as

Escherichia coli, deploy a powerful molecule called enterobactin, the strongest siderophore

known, to chelate ferric iron (Fe³⁺) and transport it into the cell.[1] This process is mediated by

a series of highly specialized transport proteins. This guide compares the binding and transport

of natural enterobactin with its synthetic mirror image, enantio-enterobactin, to assess the

stereospecificity of this vital uptake system.

Natural enterobactin possesses a specific three-dimensional structure, a right-handed (Δ-cis)

coordination complex around the iron ion, determined by the chirality of its L-serine backbone.

[1] While it was initially believed that this specific chirality was a strict requirement for

recognition, studies have revealed a more nuanced interaction with the bacterial transport

machinery.
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The transport of ferric enterobactin (FeEnt) is a multi-step process initiated at the outer

membrane by the receptor protein FepA. The FeEnt complex then moves to the periplasmic

binding protein, FepB, and finally through an inner membrane ABC transporter complex (FepC,

FepD, FepG).[1][2] Quantitative binding assays reveal that both the outer membrane and

periplasmic proteins can recognize the "unnatural" left-handed (Λ-cis) ferric enantio-

enterobactin (FeEnEnt), though with slight differences in affinity.
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Protein Ligand
Dissociation
Constant (Kd)

Key Finding

FepA (Outer

Membrane)

Ferric Enterobactin

(FeEnt)
~17-20 nM[3]

High-affinity binding

for the natural

siderophore.

Ferric Enantio-

enterobactin

(FeEnEnt)

~21 nM[3]

FepA binds both

enantiomers with

nearly identical high

affinity, refuting the

idea that metal center

chirality is critical for

initial recognition at

the outer membrane.

[3][4]

FepB (Periplasmic)
Ferric Enterobactin

(FeEnt)
~30 nM[4][5]

Strong binding in the

periplasm.

Ferric Enantio-

enterobactin

(FeEnEnt)

~15 nM[5]

FepB shows a slightly

higher affinity for the

unnatural enantiomer,

indicating that

stereospecificity is not

a primary factor for

periplasmic binding

either.[5]

Apo-enterobactin

(iron-free)
~60 nM[5]

FepB can also bind

the iron-free

siderophore with

significant affinity.

Table 1: Comparison of binding affinities of E. coli transport proteins for enterobactin and its

enantiomer. Data compiled from fluorescence spectroscopy and filter binding assays.

Despite the strong binding of ferric enantio-enterobactin to both FepA and FepB, it fails to

promote bacterial growth in iron-limited conditions.[4] This critical observation suggests that
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while the initial recognition and binding events are not strictly stereospecific, a subsequent step

in the transport or iron-release process is.

Visualizing the Enterobactin Transport Pathway
The journey of ferric enterobactin from the extracellular environment into the cytoplasm is a

coordinated effort involving proteins spanning the entire cell envelope. The process for the

natural enantiomer is efficient, while the path for the unnatural enantiomer is effectively a dead

end.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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